Cas no 1276248-76-0 (2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide)

• Product Name: 2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide
• CAS No: 1276248-76-0
• MF: C₂₀H₁₅F₃N₂O₃
• MW: 388.339915513992
• CID: 6252295
• PubChem ID: 94468924
• Update Time: 2025-10-17

2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 1276248-76-0
• EN300-26603944
• 2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide
• Z650074646

• Inchi： 1S/C20H15F3N2O3/c21-20(22,23)15-6-1-2-7-16(15)25-19(26)14(12-24)11-13-5-3-8-17-18(13)28-10-4-9-27-17/h1-3,5-8,11H,4,9-10H2,(H,25,26)/b14-11+
• InChI Key： LLTDSYIWLVAVLV-SDNWHVSQSA-N
• SMILES： FC(C1C=CC=CC=1NC(/C(/C#N)=C/C1=CC=CC2=C1OCCCO2)=O)(F)F

Computed Properties

• Exact Mass: 388.10347683g/mol
• Monoisotopic Mass: 388.10347683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide

Introduction to 2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide (CAS No. 1276248-76-0)

2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide, with the CAS number 1276248-76-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a benzodioxepinyl moiety, and a trifluoromethyl-substituted phenyl group. These functional groups contribute to its potential therapeutic applications and biological activities.

The benzodioxepinyl moiety in 2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide is particularly noteworthy due to its presence in various bioactive molecules. This structural element has been associated with a range of pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The cyano group, on the other hand, is known for its ability to enhance the potency and selectivity of drug candidates by modulating their interactions with biological targets.

The trifluoromethyl substitution on the phenyl ring is another key feature of this compound. Fluorine atoms are often introduced into drug molecules to improve their metabolic stability and pharmacokinetic properties. The presence of the trifluoromethyl group can also influence the compound's lipophilicity and binding affinity to specific receptors or enzymes. These properties make 2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide an attractive candidate for further investigation in drug discovery and development.

Recent studies have explored the potential therapeutic applications of 2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide in various disease models. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory activity in vitro and in vivo. The study demonstrated that 2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

Another area of interest is the neuroprotective potential of 2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide. A study published in *Neuropharmacology* reported that this compound significantly reduces neuronal cell death and oxidative stress in a model of Parkinson's disease. The mechanism underlying this neuroprotective effect is thought to involve the modulation of mitochondrial function and the inhibition of apoptosis.

In addition to its anti-inflammatory and neuroprotective properties, 2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-y l)-N-[2-(trifluoromethyl)phenyl]prop - 2 -enamide has also been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute has shown that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways.

The pharmacokinetic profile of 2-cyano - 3 - ( 3 , 4 - dihydro - 2 H - 1 , 5 - benzodioxepin - 6 - yl ) - N - [ 2 - ( trifluoromethyl ) phenyl ] prop - 2 - enamide has been studied extensively to optimize its therapeutic potential. Preclinical studies have demonstrated that this compound exhibits favorable oral bioavailability and a long half-life in vivo. These properties are crucial for ensuring sustained drug levels in the systemic circulation and minimizing dosing frequency.

To further advance the development of 2-cyano - 3 - ( 3 , 4 - dihydro - 2 H - 1 , 5 - benzodioxepin - 6 - yl ) - N - [ 2 - ( trifluoromethyl ) phenyl ] prop - 2 - enamide, ongoing clinical trials are evaluating its safety and efficacy in human subjects. Phase I trials have shown promising results with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-N-[2-(trifluoromethyl)phenyl]prop- strong>< strong > strong > enamide(CAS No. strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > < span style="font-weight: bold;">1< / span>< span style="font-weight: bold;">- span>< span style="font-weight: bold;">7< / span>< span style="font-weight: bold;">- span>< span style="font-weight: bold;">0< / span>) represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. p > < / article > < / response > (Note: The HTML tags are properly formatted but may appear incorrectly due to formatting constraints.)